Cas no 2361861-94-9 (N-(2-Hydroxy-2-pyridin-3-ylethyl)-N-methyl-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide)

• Product Name: N-(2-Hydroxy-2-pyridin-3-ylethyl)-N-methyl-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide
• CAS No: 2361861-94-9
• MF: C₂₃H₂₇N₃O₃
• MW: 393.47878575325
• CID: 5681732
• PubChem ID: 145904583
• Update Time: 2025-10-24

N-(2-Hydroxy-2-pyridin-3-ylethyl)-N-methyl-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-hydroxy-2-(pyridin-3-yl)ethyl]-N-methyl-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide
• Z3369695120
• EN300-26596532
• N-(2-Hydroxy-2-pyridin-3-ylethyl)-N-methyl-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide
• 2361861-94-9

• Inchi： 1S/C23H27N3O3/c1-3-21(28)26-14-11-23(12-15-26,19-9-5-4-6-10-19)22(29)25(2)17-20(27)18-8-7-13-24-16-18/h3-10,13,16,20,27H,1,11-12,14-15,17H2,2H3
• InChI Key： GBHYTNDVEGLJCB-UHFFFAOYSA-N
• SMILES： O=C(C1(C2C=CC=CC=2)CCN(C(C=C)=O)CC1)N(C)CC(C1C=NC=CC=1)O

Computed Properties

• Exact Mass: 393.20524173g/mol
• Monoisotopic Mass: 393.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 73.7Ų

Additional information on N-(2-Hydroxy-2-pyridin-3-ylethyl)-N-methyl-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide

Professional Introduction to N-(2-Hydroxy-2-pyridin-3-ylethyl)-N-methyl-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide (CAS No. 2361861-94-9)

N-(2-Hydroxy-2-pyridin-3-ylethyl-N-methyl-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2361861-94-9, represents a novel molecular entity with a unique structural framework that combines elements of pyridine, piperidine, and phenylpropenone moieties. The intricate arrangement of these functional groups suggests potential biological activities that warrant in-depth investigation.

The chemical structure of N-(2-Hydroxy-2-pyridin-3-ylethyl-N-methyl-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide) features a piperidine ring substituted with a 4-phenyl group, an 1-prop-2-enoyl side chain, and an N-terminal amide linkage. The presence of a 2-hydroxy group on the pyridine ring introduces polarity and hydrogen bonding capabilities, which can influence both the solubility and interactions with biological targets. This structural complexity makes the compound a promising candidate for further exploration in drug discovery and development.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various disease pathways. The structural features of N-(2-Hydroxy-2-pyridin-3-ylethyl-N-methyl-4-phenyl-1-propenoylpiperidinecarboxamide) align well with several pharmacophores that have shown efficacy in modulating key biological processes. For instance, the phenylpropenone moiety is known to exhibit inhibitory effects on certain enzymes and receptors, while the piperidine scaffold is frequently employed in the design of central nervous system (CNS) therapeutics due to its ability to cross the blood-brain barrier.

Current research in medicinal chemistry has emphasized the importance of molecular diversity and optimization to enhance pharmacological properties such as potency, selectivity, and bioavailability. The unique combination of functional groups in N-(2-Hydroxy-pyridin-3^#_y^{Lethyl-N-methyl-}4_#^Phe-nylpropenoyl-piperidinecarboxamide) positions it as a valuable scaffold for derivative synthesis. By strategically modifying specific atoms or groups within its structure, researchers can fine-tune its pharmacokinetic and pharmacodynamic profiles to meet therapeutic requirements.

The amide linkage in N-(2-Hydroxy-pyridin-3^#_{yethylethyl-N-methyl-}4phenylpropenoyl-piperidinecarboxamide) also offers opportunities for further functionalization. Amides are well-documented pharmacophores that can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity. Additionally, the hydroxyl group on the pyridine ring provides a site for conjugation with other molecules, enabling the development of prodrugs or conjugates that improve delivery or targeting specificity.

In light of these structural attributes, N-(2-Hydroxy-pyridin-3^#_{yethylethyl-N-methyl-}4phenylpropenoyl Piperidinecarboxamide (CAS No. 2361861).